Cas no 2348276-50-4 (tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate
• CAS No: 2348276-50-4
• MF: C₁₁H₂₁NO₂S
• MW: 231.354942083359
• CID: 6456271
• PubChem ID: 165994786
• Update Time: 2025-06-08

tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-7241640
• tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate
• 2348276-50-4

• Inchi： 1S/C11H21NO2S/c1-11(2,3)14-10(13)12-7-5-4-6-9(12)8-15/h9,15H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： NERJSVIYENUNCT-SECBINFHSA-N
• SMILES： SC[C@H]1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 231.12930009g/mol
• Monoisotopic Mass: 231.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 30.5Ų

Additional information on tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate

Introduction to tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate (CAS No. 2348276-50-4)

tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate (CAS No. 2348276-50-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The chemical structure of tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate is noteworthy for its chiral center at the piperidine ring and the presence of a tert-butyl ester group. The tert-butyl group provides steric protection, making the compound stable and suitable for various synthetic transformations. The sulfanyl methyl group, on the other hand, introduces a sulfur atom that can participate in a wide range of chemical reactions, enhancing the compound's reactivity and functional versatility.

In terms of synthesis, tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate can be prepared through several well-established routes. One common method involves the reaction of tert-butyl piperidine-1-carboxylate with a suitable sulfanylating agent, such as sodium hydrosulfide or thiourea. The chiral center can be introduced using asymmetric synthesis techniques, ensuring high enantiomeric purity. Recent advancements in catalytic asymmetric synthesis have further optimized these processes, making them more efficient and environmentally friendly.

The biological activity of tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate has been a subject of extensive research. Studies have shown that this compound exhibits promising pharmacological properties, particularly in modulating G protein-coupled receptors (GPCRs) and ion channels. GPCRs are a large family of membrane receptors involved in various physiological processes, including neurotransmission, hormone signaling, and immune responses. By targeting specific GPCRs, tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate can potentially be used to develop drugs for treating neurological disorders, cardiovascular diseases, and other conditions.

In addition to its potential as a therapeutic agent, tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate has also been explored as a building block in the synthesis of more complex molecules. Its functional groups provide multiple points for further modification, allowing chemists to tailor the compound's properties for specific applications. For instance, the tert-butyl ester group can be hydrolyzed to form the corresponding carboxylic acid, which can then be conjugated with other bioactive molecules to create hybrid compounds with enhanced efficacy.

Recent studies have also highlighted the role of sulfur-containing compounds like tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate in redox biology and cellular signaling. Sulfur atoms can participate in redox reactions and form disulfide bonds, which are crucial for maintaining protein structure and function. This property makes tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate an interesting candidate for investigating oxidative stress-related diseases and developing antioxidants.

The safety profile of tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate is another important aspect to consider. Preclinical studies have demonstrated that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, as with any new chemical entity, thorough safety evaluations are essential before advancing to clinical trials. Ongoing research is focused on optimizing the pharmacokinetic properties of tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate, including its absorption, distribution, metabolism, and excretion (ADME) characteristics.

In conclusion, tert-butyl (2R)-2-(sulfanylmethyl)piperidine-1-carboxylate (CAS No. 2348276-50-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing novel therapeutic agents and functional materials. As research in this area continues to advance, we can expect to see more innovative uses of this compound in various scientific and medical fields.